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Compound of Interest

Compound Name: Tetramethylammonium triiodide

Cat. No.: B1238965

Application Notes: Synthesis of
Tetramethylammonium Triiodide
Introduction

Tetramethylammonium triiodide, with the chemical formula (CHs)4NIs, is a polyiodide salt
that consists of a tetramethylammonium cation and a linear triiodide anion.[1] This compound is
a valuable reagent in organic synthesis and materials science.[2] It is typically prepared
through the reaction of equimolar amounts of tetramethylammonium iodide and elemental
iodine.[3] The large, symmetric tetramethylammonium cation is effective at stabilizing the
triiodide anion. This document provides a detailed protocol for the synthesis, purification, and
characterization of tetramethylammonium triiodide suitable for research and development
laboratories.

The synthesis is based on the following chemical reaction:
(CHs)aNI + 12 — (CHs)aNIz[4]

This reaction demonstrates the formation of a polyiodide salt where a molecule of iodine
combines with an iodide salt.

Data Presentation: Reactant & Product Information
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The following table summarizes the quantitative data for a typical laboratory-scale synthesis.
The molar quantities are based on the masses used in the referenced experimental protocol.

Chemical Molar Mass
Compound Mass (g) Moles (mol) Role
Formula (glmol)
Tetramethyla
. Reactant
mmonium (CHs)aNI 201.05[5] 0.50 0.00249
. (Excess)
lodide
. Reactant
lodine I2 253.81 0.60 0.00236 o
(Limiting)
Tetramethyla Product
mmonium (CHs3)aNlI3 454.86][6] 1.07 0.00236 (Theoretical
Triiodide Yield)

Note: Based on the molar quantities, iodine is the limiting reagent in this specific example.[4]

Experimental Protocol

This protocol details the synthesis of tetramethylammonium triiodide via crystallization.

Materials and Equipment:

Tetramethylammonium iodide ((CHs)aNI)
e lodine (I2)

» Ethanol (95% or absolute)

e Hexane (for washing)

e 50 mL Beaker

e Glass stirring rod

e Hot plate
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* Ice bath

e Vacuum filtration apparatus (Buchner funnel, filter flask, vacuum tubing)
 Filter paper

Procedure:

» Preparation of Reactants:

o Weigh 0.50 g of tetramethylammonium iodide and add it to a 50 mL beaker. Use a stirring
rod to break up any clumps.[4]

o In the same beaker, add 0.60 g of iodine.[4]

 Dissolution:
o Add 12 mL of ethanol to the beaker containing the reactants.[4]
o Place the beaker on a hot plate in a fume hood.

o Gently heat the mixture at a low temperature while stirring continuously. Heat and stir until
all the solids have completely dissolved, which should take approximately 10 minutes.
Avoid overheating to prevent premature crystallization.[4]

o Crystallization:

o Once the solids are fully dissolved, remove the beaker from the hot plate and allow it to
cool undisturbed to room temperature. Crystals will begin to form as the solution cools.[4]

o After the beaker has reached room temperature, place it in an ice bath for approximately
10 minutes to maximize crystal formation.[7]

e Product Isolation and Purification:

o Set up a vacuum filtration apparatus.
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o Collect the formed crystals by pouring the cold mixture into the Biichner funnel under

vacuum.

o Wash the collected crystals with small portions of cold hexane until the filtrate runs
colorless. This step removes any residual soluble impurities.[4]

e Drying:

o Allow the crystals to air-dry on the filter paper or in a desiccator overnight to remove all
solvent.[3]

o Once completely dry, weigh the final product and determine the percent yield.

Safety Precautions

All procedures should be performed in a well-ventilated fume hood while wearing appropriate
Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat.

 lodine (I2): Toxic and corrosive. Avoid inhalation of vapors and contact with skin and eyes.[3]

o Ethanol (CzHsOH): Flammable liquid. Keep away from open flames and other ignition
sources.[3]

o Tetramethylammonium lodide ((CHs)aNI): Handle with care. While not as hazardous as
iodine, it can cause irritation.[3][8]

o Hexane (CeH14): Flammable liquid and can cause irritation.

Experimental Workflow Visualization

The following diagram illustrates the key steps in the synthesis protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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